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Compound of Interest

Compound Name: thioctic acid amide

CAS No.: 165171-77-7

Cat. No.: B1170967
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Executive Summary & Molecule Profile
Lipoic Acid Amide (Lipoamide) is the neutral amide derivative of

-lipoic acid. Unlike its parent compound, which can be ionized to improve solubility in basic
buffers, lipoamide lacks an ionizable carboxyl group at physiological pH. This structural
difference significantly increases its lipophilicity (LogP ~2.1–2.5), making "crash-out"
precipitation a primary failure mode in aqueous cell culture media.

This guide addresses the critical thermodynamic instability of lipoamide when transitioning from

organic stock solutions to aqueous biological buffers.
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Property Specification Critical Note

CAS Number 940-69-2
Distinct from

-Lipoic Acid (1077-28-7).[1]

DMSO Solubility ~100 mM (20 mg/mL)

Recommended Stock Solvent.

Hygroscopic DMSO reduces

solubility over time.

Ethanol Solubility ~20 mM (4 mg/mL)
Lower capacity; use only if

DMSO is contraindicated.

Aqueous Solubility < 0.25 mg/mL
Insoluble in pure water/PBS

without co-solvents.

Stability Sensitive to Oxidation
The dithiol ring is prone to

oxidation; protect from light/air.

Troubleshooting Guides (Q&A Format)
Category A: Precipitation & "Crash-Out"[2]
Q: Why does a white cloud form immediately when I add the DMSO stock to my cell culture

media? A: You are experiencing Solvent Shock Precipitation. When a highly concentrated

hydrophobic stock (DMSO) hits a hydrophilic environment (media) too rapidly, the local

concentration of lipoamide exceeds its aqueous solubility limit before mixing can occur.

The Fix: Do not add 100% DMSO stock directly to the well. Create a 10x or 100x

intermediate working solution in media or PBS while vortexing, then add this to the cells.

Critical Threshold: Keep the final DMSO concentration

0.1% (v/v) for sensitive lines, but lipoamide solubility usually limits the final compound
concentration to <100

M in standard media [1].

Q: My media looks clear, but my cell viability data is highly variable (large standard deviations).

A: This suggests Micellar Aggregation or Micro-Precipitation. Lipoamide may form invisible
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micro-crystals or micelles at concentrations >50

M in serum-free media. These aggregates settle on cells, causing physical stress (false toxicity)
or becoming unavailable for uptake (false negative).

Diagnostic: Inspect wells under 20x phase-contrast microscopy. Look for small, refractive

"sand-like" particles between cells.

The Fix: Switch to the Enhanced Solubility Protocol (Section 3) using SBE-

-Cyclodextrin or PEG co-solvents.

Category B: Stability & Handling[3][4]
Q: Can I store the diluted working solution at 4°C for use later in the week? A:No. Lipoamide is

thermodynamically unstable in aqueous solution. It will slowly recrystallize (Ostwald ripening)

and the dithiol ring is susceptible to oxidation into polymers or sulfoxides in oxygenated media

[2].

Rule: Prepare working solutions fresh immediately before use. Discard any unused aqueous

dilutions.

Validated Formulation Protocols
Protocol A: Standard Direct Dilution (For Low
Concentrations < 50 M)
Best for: Routine screening where high concentrations are not required.

Stock Prep: Dissolve Lipoamide powder in anhydrous DMSO to 50 mM.

Tip: Sonicate for 30 seconds to ensure complete dissolution.

Intermediate Step: Prepare a 500

M intermediate by diluting the stock 1:100 into sterile PBS (pre-warmed to 37°C). Vortex
immediately.
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Final Dosing: Add the intermediate solution to cell media to achieve the desired final

concentration (e.g., 10–50

M).

Protocol B: Enhanced Solubility System (For High
Concentrations > 50 M)
Best for: High-dose toxicity studies or animal model dose prep. Uses co-solvents to prevent

precipitation.

Formulation Matrix: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline [3].[2]

Step 1 (Solvent): Dissolve Lipoamide in DMSO to 24 mg/mL (~115 mM).

Step 2 (Co-solvent 1): Add PEG300 to the DMSO solution. Vortex until clear.

Step 3 (Surfactant): Add Tween-80.[2] Vortex gently (avoid foaming).

Step 4 (Aqueous): Slowly add warm Saline or PBS to volume.

Result: A clear, stable micro-emulsion suitable for spiking into media.

Decision Logic & Workflow Visualization
The following diagrams illustrate the correct workflow to avoid experimental artifacts.
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Figure 1: Workflow for preparing Lipoamide solutions based on target concentration.
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Issue: Precipitate Visible

Check DMSO Concentration
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Figure 2: Troubleshooting logic for visible precipitation events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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